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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B3251126 Get Quote

An In-depth Technical Guide to Benzyltriethylammonium Chloride (CAS 56-37-1)

This technical guide provides a comprehensive overview of Benzyltriethylammonium
chloride (BTEAC), a quaternary ammonium salt with significant applications in research and

industry. The information is tailored for researchers, scientists, and drug development

professionals, focusing on its physicochemical properties, safety, applications, and relevant

experimental protocols.

Physicochemical Properties
Benzyltriethylammonium chloride (BTEAC), with the CAS number 56-37-1, is a white to off-

white crystalline solid.[1][2][3] It is a quaternary ammonium compound known for its

hygroscopic nature, meaning it readily absorbs moisture from the air.[2][4][5] Due to its ionic

character, it is soluble in water and other polar solvents like ethanol and methanol.[1][3][5][6]

Table 1: Physicochemical Data for Benzyltriethylammonium Chloride
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Property Value Source(s)

CAS Number 56-37-1 [5][6]

Molecular Formula C₁₃H₂₂ClN [5][7][8]

Molecular Weight 227.77 g/mol [3][5][7]

Appearance
White to off-white/beige

crystalline powder or crystals
[1][2][3]

Melting Point
185-192 °C (with

decomposition)
[5][6][9]

Solubility in Water 630 - 700 g/L at 20 °C [5][6]

pH
6.0 - 8.0 (100 g/L solution at 20

°C)
[5][6]

Flash Point >275 °C [6]

Autoignition Temp. 300 °C [5][6]

Bulk Density 700 kg/m ³ [5][6]

Safety and Toxicological Information
BTEAC is considered hazardous and requires careful handling. It is known to cause skin, eye,

and respiratory irritation.[2][7][10] Appropriate personal protective equipment, including gloves,

safety glasses, and respiratory protection, should be used when handling the compound.[2][7]

[10]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)

Hazard H315 Causes skin irritation. [7][10]

H319
Causes serious eye

irritation.
[7][10]

H335
May cause respiratory

irritation.
[7][10]

Precautionary P261 Avoid breathing dust. [7][10]

P280

Wear protective

gloves/eye

protection/face

protection.

[10]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[10]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7][10]

Table 3: Toxicological Data

Test Species Route Value Source(s)

LD50 Rat Oral 2219 mg/kg [7][11]

Core Applications and Mechanism of Action
The primary and most significant application of Benzyltriethylammonium chloride is as a

Phase Transfer Catalyst (PTC) in organic synthesis.[4][8][12][13] This catalytic activity is crucial
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for reactions involving reactants that are immiscible, typically in a biphasic system like an

aqueous and an organic layer.[8][13]

Phase Transfer Catalysis (PTC)
BTEAC facilitates the transfer of an anionic reactant from the aqueous phase into the organic

phase, where it can react with an organic substrate.[4][13] The compound's structure is key to

this function: the positively charged quaternary ammonium center can pair with an anion, while

the organic groups (three ethyl and one benzyl) provide solubility in the organic phase.[4][8]

This mechanism overcomes the insolubility of reactants, leading to faster reaction rates, higher

yields, and milder reaction conditions.[4][13]

Common reactions catalyzed by BTEAC include:

Nucleophilic substitutions (e.g., alkylations, esterifications)[3][9][12]

Oxidations[3][8]

Knoevenagel and Claisen-Schmidt condensations[9]

Polymerization and polycondensation reactions[8]
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Caption: Mechanism of Benzyltriethylammonium Chloride as a Phase Transfer Catalyst.

Other Applications
Beyond its role as a PTC, BTEAC is utilized in several other areas:

Polymer Industry: It serves as a curing accelerator for polymer polymerization.[3][4]

Ion-Pairing Agent: In chromatographic techniques, it helps enhance the separation of ionic

compounds.[12]

Surfactant and Wetting Agent: Its molecular structure allows it to act as a surfactant, useful in

coatings, emulsions, and detergents.[1][12]
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Electrochemical Applications: Its ionic nature makes it suitable as an organic electrolyte in

devices like batteries and supercapacitors.[4][14]

Biochemical Research: It can be used to improve the solubility of certain compounds in

biological studies.[14]

Experimental Protocols
Synthesis of Benzyltriethylammonium Chloride
A common method for synthesizing BTEAC involves the quaternization reaction of triethylamine

with benzyl chloride, typically using acetone as a solvent.[15][16]

Methodology:

Reaction Setup: Charge a reaction vessel with acetone, triethylamine, and benzyl chloride.

[15][16]

Reaction Conditions: Heat the mixture under reflux at approximately 60-66 °C with stirring for

8-10 hours.[15][16]

Crystallization: Cool the reaction mixture slowly to around 5-15 °C to allow the product to

crystallize.[15][16]

Isolation: Filter the resulting solid product from the solution.[15][16]

Purification: Wash the filter cake with fresh, cold acetone to remove any unreacted starting

materials or impurities.[15]

Drying: Dry the purified solid to obtain Benzyltriethylammonium chloride.[15][16]
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Caption: General workflow for the synthesis of Benzyltriethylammonium Chloride.

Analytical Protocol: Determination in Polymeric Media
A high-performance capillary electrophoresis (CE) method can be used for the quantitative

determination of BTEAC in organic matrices.[17]

Methodology:

Extraction: Extract BTEAC from the organic sample using a 20 mM sodium phosphate

solution.[17]

Sonication: Use sonication to improve the efficiency of the extraction process.[17]
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Separation: Achieve electrophoretic separation using a 20 mM sodium phosphate buffer at

pH 5.0.[17] The separation is typically completed within 6 minutes.[17]

Detection: Quantify BTEAC using a UV absorbance detector.[17] The detection limit is

approximately 5 mg/L.[17]
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Caption: Workflow for the analysis of BTEAC by Capillary Electrophoresis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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